Cas no 2229405-47-2 (tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229405-47-2
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 5926430
• PubChem ID: 165776738
• Update Time: 2025-05-26

tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate
• EN300-1871977
• tert-butyl N-[1-(2-bromo-4-methoxyphenyl)-2-oxoethyl]carbamate
• 2229405-47-2

• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(18)16-12(8-17)10-6-5-9(19-4)7-11(10)15/h5-8,12H,1-4H3,(H,16,18)
• InChI Key： FAYZMBXUAOFGCH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229405-47-2)

Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate, a compound with the chemical identifier CAS No. 2229405-47-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this compound features a tert-butyl group, a 2-bromo-4-methoxyphenyl moiety, and an 2-oxoethylcarbamate functional group, each contributing to its unique chemical properties and biological interactions.

The tert-butyl group is a well-known sterically hindered alkyl group that often enhances the metabolic stability of pharmaceutical compounds. Its presence in Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate suggests that this compound may exhibit improved bioavailability and longer half-life compared to related molecules without this substituent. This characteristic is particularly valuable in drug design, where maintaining pharmacological activity over an extended period is crucial.

The 2-bromo-4-methoxyphenyl moiety is another key feature of this compound. This aromatic ring system is frequently employed in medicinal chemistry due to its ability to interact with various biological targets. The bromine atom at the 2-position introduces a point of electrophilic substitution, which can be exploited for further derivatization and functionalization. Additionally, the methoxy group at the 4-position provides a hydrophilic element, enhancing solubility and potentially improving oral bioavailability. The combination of these two substituents makes Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate a versatile scaffold for developing new therapeutic agents.

The 2-oxoethylcarbamate functional group is known for its role as a bioisostere of esters and amides. This moiety can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The presence of this group in Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate suggests that it may have significant binding affinity to certain proteins, making it a promising candidate for drug development.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates can exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that carbamate derivatives can inhibit the activity of specific enzymes involved in cancer cell proliferation and survival. Similarly, antimicrobial applications have been explored, with some carbamates showing efficacy against resistant bacterial strains.

The unique structural features of Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate position it as a valuable tool for medicinal chemistry research. The combination of the steric hindrance provided by the tert-butyl group, the electrophilic nature of the bromine atom in the aromatic ring, and the hydrogen bonding capabilities of the 2-oxoethylcarbamate moiety offers multiple avenues for further optimization and development.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling techniques can be used to predict the binding affinity of Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate to various biological targets. These predictions can guide experimental efforts by identifying key interactions and potential modifications that could enhance its pharmacological properties.

In addition to computational studies, synthetic methodologies have seen significant improvements, allowing for more efficient and scalable production of complex molecules like Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate. Advances in green chemistry principles have also contributed to more sustainable synthesis routes, reducing waste and energy consumption.

The potential applications of Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for use in agrochemicals, where similar carbamate compounds are known for their pesticidal properties. Additionally, its ability to interact with biological targets suggests potential uses in material science, particularly in designing smart materials that respond to biological stimuli.

The development of new therapeutic agents remains a critical challenge in modern medicine. Compounds like Tert-butyl N-1-(2-bromo-4-methoxyphenyl)-2-oxoethylcarbamate offer promising starting points for addressing unmet medical needs. By leveraging advances in synthetic chemistry, computational modeling, and biological research, scientists can continue to explore the full potential of this compound and its derivatives.